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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Ubersicht tiber die thermischen
Eigenschaften von dinnen Polyvinylbutyral (PVB)-Filmen. Es richtet sich an Fachleute in der
Forschung und Entwicklung, die ein tiefgreifendes Verstandnis des thermischen Verhaltens von
PVB fur ihre Anwendungen bendtigen. Der Leitfaden umfasst quantitative Daten, detaillierte
experimentelle Protokolle und visuelle Darstellungen von Arbeitsablaufen zur thermischen
Analyse.

Zusammenfassung der Thermischen Eigenschaften

Die thermischen Eigenschaften von Polyvinylbutyral sind stark von dessen Zusammensetzung
abhangig, insbesondere vom Weichmachergehalt. Weichmacher werden hinzugefiigt, um die
Flexibilitdt der Folie zu erhéhen, was jedoch auch die Glasiuibergangstemperatur (Tg)
signifikant beeinflusst.

Glasiuibergangstemperatur (Tg)

Die Glasubergangstemperatur ist eine der wichtigsten thermischen Eigenschaften von PVB.
Sie markiert den Ubergang von einem harten, glasartigen Zustand in einen weicheren,
gummiartigen Zustand. Fur reines, weichmacherfreies PVB liegt die Tg typischerweise bei etwa
75 °C.[1] In kommerziellen PVB-Folien, die Weichmacher enthalten, kann die Tg erheblich
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niedriger sein und Werte zwischen 15 °C und 53 °C annehmen.[1][2] Eine Studie gibt fir eine
recycelte PVB-Folie eine Tg von 53 °C an, was auf das Vorhandensein von Weichmachern
hindeutet.[2] Eine vergleichende Analyse von weichgemachtem PVC und PVB ergab fir das
PVB eine Glasubergangstemperatur von 16,2 °C.[3] Eine andere Untersuchung an PVB-
Gussfilmen, die in verschiedenen Losungsmitteln hergestellt wurden, zeigte eine konsistente
Tg von 67 °C.[1]

Thermische Zersetzung

Die thermische Stabilitdt von PVB-Folien wird in der Regel mittels thermogravimetrischer
Analyse (TGA) untersucht. Die Zersetzung von weichmacherfreiem PVB erfolgt in einem
einzigen Schritt, beginnend bei etwa 329 °C, mit einer maximalen Gewichtsverlustrate bei circa
391 °C.[4] Bei weichmacherhaltigen PVB-Folien verlauft die Zersetzung mehrstufig. Der erste
Massenverlust, der bei etwa 150 °C beginnt, wird auf die Verdampfung des Weichmachers
zuruckgefuhrt.[4] Die thermo-oxidative Zersetzung an Luft zeigt drei Hauptstufen in den
Temperaturbereichen 170-300 °C, 300-420 °C und 420-480 °C.

Warmeleitfahigkeit

Die Warmeleitfahigkeit von PVB ist relativ gering, was es zu einem guten Warmeisolator
macht. Ein typischer Wert fur die Warmeleitfahigkeit einer PVB-Folie bei 65 °C betragt 0,2
W/(m-K).

Quantitative Thermische Eigenschaftsdaten

Die folgende Tabelle fasst die wichtigsten quantitativen thermischen Eigenschaften von PVB-
Folien aus verschiedenen Quellen zusammen.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0028453/14219742/020071_1_online.pdf
https://www.scielo.br/j/po/a/GnQ4YwgsQ3CvLXkt3yzD8Rg/
https://www.scielo.br/j/po/a/GnQ4YwgsQ3CvLXkt3yzD8Rg/
https://scholarly.org/pdf/display/comparison-of-processing-conditions-for-plasticized-pvc-and-pvb
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0028453/14219742/020071_1_online.pdf
https://www.mdpi.com/2073-4360/16/1/10
https://www.mdpi.com/2073-4360/16/1/10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

. Messbedingung/An
Eigenschaft Wert Quelle(n)
merkung

Glaslibergangstemper

atur (Tg)

75 °C Reines PVB [1]

67-68 °C PVB-Gussfilme [1]
Recyceltes,

53°C weichmacherhaltiges [2]
PVB
Weichmacherhaltiges

16,2 °C [3]

PVB

PVB mit 25%
15-20 °C _ _ [1]
Weichmacheranteil

Thermische
Zersetzung (TGA)

Weichmacherfreies
329 °C PVB in N2- [4]

Atmosphare

Beginn der
Zersetzung (T5%)

Weichmacherfreies
ca. 391 °C PVB in N2- [4]

Atmosphare

Temperatur der max.

Zersetzungsrate (Td)

Zersetzungsstufen 170-300 °C, 300-420

- In Luftatmosphare
(thermo-oxidativ) °C, 420-480 °C

Warmeleitfahigkeit (A)

0,2 W/(m-K) bei 65 °C

Detaillierte Experimentelle Protokolle

Die folgenden Protokolle beschreiben die Standardmethoden zur Bestimmung der thermischen
Eigenschaften von dinnen PVB-Folien.
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Dynamische Differenzkalorimetrie (DSC)

Dieses Protokoll basiert auf den allgemeinen Prinzipien der Norm EN I1SO 11357-1 und
gangiger Laborpraxis zur Bestimmung der Glastibergangstemperatur (Tg).

Gerat: Dynamisches Differenzkalorimeter (DSC)
Probenvorbereitung:

» Eine kleine Probe der PVB-Folie (typischerweise 5-10 mg) wird ausgestanzt oder
zugeschnitten.[5][6]

e Die Probe wird in einen Aluminium-DSC-Tiegel gegeben und der Deckel lose aufgelegt oder
hermetisch verschlossen, je nach Feuchtigkeitsempfindlichkeit und erwarteten Ubergangen.

o Ein leerer Tiegel mit Deckel dient als Referenz.[7]
Experimentelle Parameter:
e Temperaturprogramm:

o Aufheizen von Raumtemperatur auf eine Temperatur deutlich Gber der erwarteten Tg (z. B.
150 °C) mit einer konstanten Heizrate von 10 °C/min, um die thermische Vorgeschichte zu
l6schen.

o Kontrolliertes Abkihlen auf eine Temperatur deutlich unter der erwarteten Tg (z. B. -20 °C)
mit einer Rate von 10 °C/min.

o Zweites Aufheizen mit 10 °C/min auf die obere Temperaturgrenze. Die Tg wird aus der
zweiten Aufheizkurve bestimmt.

o Atmosphére: Stickstoff (inert), mit einer typischen Spulrate von 20-50 mi/min.

Datenauswertung: Die Glasiubergangstemperatur (Tg) wird als die Temperatur am Wendepunkt
der Stufe im Warmefluss-Temperatur-Diagramm des zweiten Aufheizzyklus bestimmt.

Thermogravimetrische Analyse (TGA)
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Dieses Protokoll folgt den allgemeinen Richtlinien der Normen ASTM E1131 und ISO 11358
zur Untersuchung der thermischen Stabilitdt und Zersetzung.[8][9]

Gerat: Thermogravimetrische Analysewaage (TGA)
Probenvorbereitung:

o Eine Probe der PVB-Folie (ca. 10 mg) wird zugeschnitten und in den TGA-Tiegel
(typischerweise aus Platin oder Aluminiumoxid) gegeben.

Experimentelle Parameter:

o Temperaturprogramm: Aufheizen der Probe von Raumtemperatur (z. B. 30 °C) auf eine hohe
Temperatur (z. B. 600 °C oder héher) mit einer konstanten Heizrate, Ublicherweise 10
°C/min.[4]

o Atmosphéare: Die Analyse kann in einer inerten Atmosphare (Stickstoff) zur Untersuchung der
reinen thermischen Zersetzung oder in einer oxidativen Atmosphéare (Luft oder Sauerstoff)
zur Untersuchung der thermo-oxidativen Stabilitat durchgefuhrt werden.[10] Die Gasflussrate
wird typischerweise auf 20-100 ml/min eingestellt.

Datenauswertung: Die TGA-Kurve zeigt den prozentualen Massenverlust als Funktion der
Temperatur. Aus dieser Kurve kdnnen die Onset-Temperatur der Zersetzung (z. B. T5%, die
Temperatur bei 5 % Massenverlust) und die Temperatur der maximalen Zersetzungsrate (aus
der ersten Ableitung der TGA-Kurve, DTG) bestimmt werden.[4]

Messung der Warmeleitfahigkeit

Dieses Protokoll beschreibt die "Transient Plane Source" (TPS) Methode, die in der Norm ISO
22007-2 fur Polymere spezifiziert ist.[11][12]

Gerat: Transient Plane Source (TPS) Instrument
Probenvorbereitung:

o Es werden zwei identische, flache und glatte Proben der PVB-Folie mit ausreichender Dicke
und Flache bendtigt, um den TPS-Sensor vollstandig zu bedecken.
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e Der TPS-Sensor wird zwischen die beiden Folienproben gelegt, sodass ein guter

thermischer Kontakt gewahrleistet ist.

Experimentelle Parameter:

e Messprinzip: Ein kurzer elektrischer Impuls heizt den Sensor auf, der gleichzeitig als

Temperaturfuhler dient. Die Temperaturerh6hung als Funktion der Zeit wird aufgezeichnet.

o Testparameter: Die Leistung und Dauer des Heizimpulses werden so gewéhlt, dass die

erzeugte Warmewelle nicht die Grenzen der Probe erreicht. Die Messung erfolgt bei einer

definierten Umgebungstemperatur.

Datenauswertung: Aus dem transienten Temperaturanstieg werden die Warmeleitfahigkeit und

die thermische Diffusivitat des Materials berechnet. Die Methode ist fir Materialien mit einer

Warmeleitfahigkeit im Bereich von 0,01 bis 500 W/(m-K) geeignet.[12]

Visualisierungen

Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, illustrieren die

experimentellen Arbeitsablaufe.

Probenvorbereitung

DSC-Messung
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Abbildung 1: Experimenteller Arbeitsablauf fur die DSC-Analyse.

Probenvorbereitung

TGA-Messung

PVB-Folie zuschneiden (~10 mg) In TGA-Tiegel einwiegen gmm g Aufheizen mit konstanter Rate (z.B. 10 K/min) in N2 oder Luft g
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Abbildung 2: Experimenteller Arbeitsablauf fir die TGA-Analyse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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